PEX14-PEX5 Inhibitor-5
Overview
Description
PEX14-PEX5 Inhibitor-5 is a first Inhibitor of PEX14-PEX5 Protein-Protein Interaction (PPI) with Trypanocidal Activity.
Scientific Research Applications
Trypanosoma Parasite Treatment
PEX14-PEX5 Inhibitor-5 shows promise in treating trypanosomiasis, a disease caused by Trypanosoma parasites. Inhibitors that disrupt PEX14-PEX5 interactions result in the mislocalization of glycosomal enzymes in Trypanosoma, leading to the parasites' metabolic collapse and death. This offers a potential new therapy against trypanosomiases like Chagas disease, sleeping sickness, and leishmaniases, which are significant health concerns in various parts of the world. Studies indicate these inhibitors kill Trypanosoma parasites without affecting human PEX homologs, making them a targeted and potentially safe treatment option (Dawidowski et al., 2017).
Understanding Peroxisomal Protein Import
PEX14-PEX5 inhibitors are instrumental in understanding the mechanism of peroxisomal protein import. The interaction between PEX5 and PEX14 is crucial for this process. Studies on these inhibitors provide insights into the membrane interactions of these proteins, contributing significantly to our understanding of peroxisomal biogenesis and function. This knowledge is crucial for understanding metabolic processes and the pathogenesis of various diseases (Gaussmann et al., 2021).
Drug Development and Design
PEX14-PEX5 Inhibitor-5 is a focal point in drug development, particularly in the fight against parasitic diseases. The inhibitor serves as a model for the development of new compounds targeting Trypanosoma parasites. Using the structure of PEX14-PEX5 Inhibitor-5, researchers have been able to create new classes of compounds with trypanocidal activity. This approach illustrates the synergy between structural biology, computer-aided drug design, and medicinal chemistry in developing novel therapeutics (Fino et al., 2021).
Insights into Peroxisomal Dynamics
Research involving PEX14-PEX5 inhibitors sheds light on the dynamics of peroxisomes in cells. For example, studies have shown that PEX14 plays a dual role in peroxisomal protein import and peroxisome motility. This dual functionality is significant for understanding how peroxisomes interact with other cellular structures and distribute within cells, which has implications for cell biology and disease pathology (Reuter et al., 2021).
properties
Product Name |
PEX14-PEX5 Inhibitor-5 |
|---|---|
Molecular Formula |
C32H33N5O2 |
Molecular Weight |
519.649 |
IUPAC Name |
1-(2-Aminoethyl)-5-((4-methoxynaphthalen-1-yl)methyl)-N-(naphthalen-1-ylmethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide |
InChI |
InChI=1S/C32H33N5O2/c1-39-30-14-13-24(26-11-4-5-12-27(26)30)20-36-17-15-29-28(21-36)31(35-37(29)18-16-33)32(38)34-19-23-9-6-8-22-7-2-3-10-25(22)23/h2-14H,15-21,33H2,1H3,(H,34,38) |
InChI Key |
WADXPVUOGGMXPD-UHFFFAOYSA-N |
SMILES |
O=C(C1=NN(CCN)C2=C1CN(CC3=C4C=CC=CC4=C(OC)C=C3)CC2)NCC5=C6C=CC=CC6=CC=C5 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PEX14-PEX5 Inhibitor-5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-benzyl-4-[3-[[(1-methylpiperidin-4-yl)amino]methyl]phenyl]benzenesulfonamide](/img/structure/B1193160.png)
![3-(3-chlorophenyl)-N-(4-piperazin-1-ylphenyl)pyrazolo[1,5-a]pyrimidine-5-carboxamide](/img/structure/B1193161.png)
